Cas no 2142974-88-5 (2-(1-amino-3,5-dimethylcyclohexyl)acetamide)

• Product Name: 2-(1-amino-3,5-dimethylcyclohexyl)acetamide
• CAS No: 2142974-88-5
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6232107
• PubChem ID: 165508808
• Update Time: 2025-10-18

2-(1-amino-3,5-dimethylcyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3,5-dimethylcyclohexyl)acetamide
• EN300-1286307
• 2142974-88-5

• Inchi： 1S/C10H20N2O/c1-7-3-8(2)5-10(12,4-7)6-9(11)13/h7-8H,3-6,12H2,1-2H3,(H2,11,13)
• InChI Key： GDDAXVBKBYZORT-UHFFFAOYSA-N
• SMILES： O=C(CC1(CC(C)CC(C)C1)N)N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-(1-amino-3,5-dimethylcyclohexyl)acetamide

Introduction to 2-(1-amino-3,5-dimethylcyclohexyl)acetamide (CAS No. 2142974-88-5)

2-(1-amino-3,5-dimethylcyclohexyl)acetamide, with the CAS number 2142974-88-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl ring substituted with methyl groups and an acetamide moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(1-amino-3,5-dimethylcyclohexyl)acetamide can be represented as follows: C₁₀H₁₉N₃O. The presence of the amino group and the acetamide functionality provides the molecule with both hydrophilic and hydrophobic characteristics, which are crucial for its interactions with biological systems. The cyclohexyl ring, further substituted with methyl groups, adds to the compound's stability and conformational flexibility, enhancing its potential as a drug candidate.

In recent years, extensive research has been conducted to explore the pharmacological properties of 2-(1-amino-3,5-dimethylcyclohexyl)acetamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic activities, making it a potential lead for the development of new treatments for conditions such as chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 2-(1-amino-3,5-dimethylcyclohexyl)acetamide effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2-(1-amino-3,5-dimethylcyclohexyl)acetamide has also shown promise in neuroprotective applications. Research conducted at the University of California, San Francisco, revealed that this compound could protect neurons from oxidative stress-induced damage. This finding is particularly significant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects of 2-(1-amino-3,5-dimethylcyclohexyl)acetamide are attributed to its ability to modulate key signaling pathways involved in neuronal survival and function.

The pharmacokinetic profile of 2-(1-amino-3,5-dimethylcyclohexyl)acetamide has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, which allows for once-daily dosing regimens. Additionally, the compound shows low toxicity in animal models, further supporting its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1-amino-3,5-dimethylcyclohexyl)acetamide in human subjects. Early-phase trials have demonstrated promising results, with patients showing significant improvements in pain management and reduced inflammation without severe adverse effects. These findings have generated considerable interest from both academic researchers and pharmaceutical companies.

In conclusion, 2-(1-amino-3,5-dimethylcyclohexyl)acetamide (CAS No. 2142974-88-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.